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Compound of Interest

Compound Name: trans-3-(Trimethylsilyl)allyl alcohol

Cat. No.: B151979 Get Quote

Welcome to the technical support center for "trans-3-(Trimethylsilyl)allyl alcohol." This

resource is designed for researchers, scientists, and drug development professionals to

provide clear guidance on handling this moisture-sensitive reagent and troubleshooting

common issues in its reactions.

Frequently Asked Questions (FAQs)
Q1: What is "trans-3-(Trimethylsilyl)allyl alcohol" and what are its primary applications?

A1:trans-3-(Trimethylsilyl)allyl alcohol is an organosilicon compound with the chemical

formula (CH₃)₃SiCH=CHCH₂OH. It serves as a versatile building block in organic synthesis. Its

primary applications include:

Hosomi-Sakurai Allylation: It acts as a nucleophilic allylating agent for aldehydes, ketones,

and other electrophiles in the presence of a Lewis acid.[1][2]

Indium-Mediated Allylation: It can be used in indium-mediated reactions to form homoallylic

alcohols.

Prins Cyclization: It participates in Prins cyclization reactions to synthesize substituted

tetrahydropyrans.

Q2: Why is "trans-3-(Trimethylsilyl)allyl alcohol" considered moisture-sensitive?
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A2: The trimethylsilyl (TMS) group in the molecule is susceptible to hydrolysis in the presence

of water, especially under acidic or basic conditions. This reaction cleaves the silicon-oxygen

bond, leading to the formation of hexamethyldisiloxane and allyl alcohol. This degradation can

significantly impact the yield and purity of the desired product.

Q3: How should I properly store and handle "trans-3-(Trimethylsilyl)allyl alcohol"?

A3: To maintain its integrity, "trans-3-(Trimethylsilyl)allyl alcohol" should be stored under an

inert atmosphere (e.g., argon or nitrogen) at a low temperature, typically -20°C. Use anhydrous

solvents and reagents, and employ inert atmosphere techniques (e.g., Schlenk line or

glovebox) when handling the compound to prevent exposure to moisture.

Q4: What are the signs of degradation of "trans-3-(Trimethylsilyl)allyl alcohol"?

A4: Degradation can be indicated by the presence of a significant amount of allyl alcohol or

hexamethyldisiloxane in your starting material, which can be detected by NMR or GC-MS

analysis. A cloudy appearance or the presence of a precipitate may also suggest

decomposition.

Troubleshooting Guides
This section provides solutions to common problems encountered during reactions with "trans-
3-(Trimethylsilyl)allyl alcohol."

Low or No Product Yield
Q: My reaction with "trans-3-(Trimethylsilyl)allyl alcohol" is giving a low yield or no product at

all. What are the possible causes and solutions?

A: Low or no yield is a common issue and can stem from several factors. Refer to the

troubleshooting workflow below to diagnose the problem.
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Low/No Yield

Check Starting Material Quality

Review Reaction Conditions

Investigate Workup Procedure

Degraded Reagent?

NMR/GC-MS analysis

Inactive Catalyst/Reagent?

Moisture Contamination?

Incorrect Temperature?

Incorrect Reaction Time?

Product Instability during Workup?

Solution: Use fresh or purified reagent.

Solution: Use fresh, anhydrous catalyst/reagents.

Solution: Ensure anhydrous conditions (dry solvents, inert atmosphere).

Solution: Optimize reaction temperature.

Solution: Monitor reaction by TLC/GC-MS to determine optimal time.

Solution: Use a milder workup procedure (e.g., neutral quench).
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Start

Setup: Flame-dried flask under Argon

Add Aldehyde, DMF, and Indium Powder

Add trans-3-(Trimethylsilyl)allyl alcohol

Stir at Room Temperature
(Monitor by TLC)

Quench with 1 M HCl

Extract with Ethyl Acetate

Wash with NaHCO3 and Brine

Dry over MgSO4 and Concentrate

Purify by Flash Chromatography

End

 

Start

Setup: Flame-dried flask under Nitrogen

Add Ketone and DCM, cool to -78 °C

Add TiCl4 dropwise at -78 °C

Add trans-3-(Trimethylsilyl)allyl alcohol solution dropwise

Stir at -78 °C
(Monitor by TLC)

Quench with saturated NH4Cl at -78 °C

Warm to RT, separate layers, and extract

Dry over Na2SO4 and Concentrate

Purify by Flash Chromatography

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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